Cas no 2096339-73-8 (4-(Tert-butoxycarbonyl-isopropylamino)-benzeneboronic acid)

• Product Name: 4-(Tert-butoxycarbonyl-isopropylamino)-benzeneboronic acid
• CAS No: 2096339-73-8
• MF: C₁₄H₂₂BNO₄
• MW: 279.13978433609
• MDL: MFCD16170320
• CID: 5024969
• Update Time: 2026-02-28

4-(Tert-butoxycarbonyl-isopropylamino)-benzeneboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(TERT-BUTOXYCARBONYL-ISOPROPYLAMINO)-BENZENEBORONIC ACID
• (4-((tert-Butoxycarbonyl)(isopropyl)amino)phenyl)boronic acid
• 4-(Tert-butoxycarbonyl-isopropylamino)-benzeneboronic acid

• MDL： MFCD16170320
• Inchi： 1S/C14H22BNO4/c1-10(2)16(13(17)20-14(3,4)5)12-8-6-11(7-9-12)15(18)19/h6-10,18-19H,1-5H3
• InChI Key： OTMZVQFRDVIYPD-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC(B(O)O)=CC=1)C(C)C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 320
• Topological Polar Surface Area: 70

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 4-(Tert-butoxycarbonyl-isopropylamino)-benzeneboronic acid

4-(Tert-butoxycarbonyl-isopropylamino)-benzeneboronic acid (CAS No. 2096339-73-8): A Versatile Boronic Acid Derivative for Organic Synthesis

4-(Tert-butoxycarbonyl-isopropylamino)-benzeneboronic acid (CAS No. 2096339-73-8) is a highly valuable boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic acids, which are known for their pivotal role in Suzuki-Miyaura cross-coupling reactions, a Nobel Prize-winning methodology for carbon-carbon bond formation. The presence of the tert-butoxycarbonyl (Boc) protecting group and the isopropylamino moiety makes this compound particularly useful in peptide chemistry and drug discovery.

The molecular structure of 4-(Tert-butoxycarbonyl-isopropylamino)-benzeneboronic acid features a boronic acid (-B(OH)₂) group attached to a benzene ring, which is further substituted with a Boc-protected isopropylamino group. This unique combination of functional groups enables its application in diverse synthetic transformations, including palladium-catalyzed coupling reactions, protecting group strategies, and bioconjugation. Researchers frequently search for "Boc-protected boronic acids" or "arylboronic acids for Suzuki coupling," highlighting the compound's significance in modern synthetic chemistry.

One of the most prominent applications of 4-(Tert-butoxycarbonyl-isopropylamino)-benzeneboronic acid is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of bioactive molecules. The Boc group provides excellent protection for the amine functionality during multi-step syntheses, while the boronic acid moiety allows for efficient cross-coupling with various aryl halides. This dual functionality makes the compound a sought-after building block for drug candidates targeting kinase inhibitors, anticancer agents, and central nervous system (CNS) drugs.

In material science, 4-(Tert-butoxycarbonyl-isopropylamino)-benzeneboronic acid finds utility in the development of organic electronic materials and supramolecular assemblies. The boronic acid group can form reversible covalent bonds with diols, enabling the construction of dynamic materials with stimuli-responsive properties. Recent trends in "boronic acid-based sensors" and "self-healing materials" have further increased interest in this compound, as researchers explore its potential in glucose sensing and smart coatings.

The synthesis of 4-(Tert-butoxycarbonyl-isopropylamino)-benzeneboronic acid typically involves the lithiation-borylation of a suitably protected aniline derivative, followed by Boc protection of the resulting amine. The compound is generally stable under ambient conditions but should be stored in a cool, dry place to prevent deboronation or protecting group cleavage. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize its purity and identity.

From an industrial perspective, the demand for 4-(Tert-butoxycarbonyl-isopropylamino)-benzeneboronic acid has grown steadily due to the expanding applications of boron-containing compounds in medicinal chemistry and materials science. Manufacturers and suppliers often highlight its "high purity grade" and "consistent batch-to-batch quality" as critical parameters for research and production use. The compound's compatibility with automated synthesis platforms and parallel reaction systems makes it particularly valuable for high-throughput drug discovery programs.

Environmental and safety considerations for 4-(Tert-butoxycarbonyl-isopropylamino)-benzeneboronic acid are generally favorable, as it does not fall under hazardous material classifications. However, standard laboratory precautions should be observed when handling the compound, including the use of appropriate personal protective equipment (PPE) and proper ventilation. The boronic acid group may form reversible complexes with biological diols, which has sparked interest in its potential "biocompatibility" and "drug delivery applications".

Recent advancements in catalytic borylation reactions and flow chemistry have opened new possibilities for the efficient production and utilization of 4-(Tert-butoxycarbonyl-isopropylamino)-benzeneboronic acid. The compound's role in click chemistry and bioorthogonal reactions continues to expand, particularly in the context of "targeted drug delivery systems" and "chemical biology probes". These emerging applications align with current research trends focusing on "precision medicine" and "theranostic agents".

In conclusion, 4-(Tert-butoxycarbonyl-isopropylamino)-benzeneboronic acid (CAS No. 2096339-73-8) represents a versatile and valuable building block in modern chemical synthesis. Its unique combination of protecting group chemistry and boronic acid reactivity makes it indispensable for pharmaceutical research, material development, and chemical biology. As synthetic methodologies continue to evolve, the applications of this compound are expected to grow further, particularly in areas related to "personalized medicine" and "smart materials". Researchers and manufacturers alike recognize its importance as a key intermediate for innovative chemical solutions.